Cas no 52260-48-7 (Methyl 4,6-O-Benzylidene-3-O-methyl-alpha-D-mannopyranoside)

• Product Name: Methyl 4,6-O-Benzylidene-3-O-methyl-alpha-D-mannopyranoside
• CAS No: 52260-48-7
• MF: C₁₅H₂₀O₆
• MW: 296.315705299377
• CID: 826060
• PubChem ID: 13730995
• Update Time: 2025-07-14

Methyl 4,6-O-Benzylidene-3-O-methyl-alpha-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

• Methyl 4,6-O-Benzylidene-3-O-methyl-a-D-mannopyranoside
• Methyl 4,6-O-Benzylidene-3-O-methyl-α-D-mannopyranoside
• Methyl 4,6-O-Benzyli
• 4,6-O-Benzylidene-1,3-di-O-methyl-a-D-mannopyranoside
• Methyl 3-O-Methyl-4,6-O-(phenylmethylene)-a-D-mannopyranoside
• Methyl 4,6-O-Benzylidene-3-O-methyl-Alpha-D-mannopyranoside
• W-202967
• Methyl 4,6-O-Benzylidene-3-O-methyl-?-D-mannopyranoside
• (4AR,6S,7S,8R,8aR)-6,8-dimethoxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxin-7-ol
• 52260-48-7
• (4Ar,6S,7S,8R,8aR)-6,8-dimethoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-ol
• Methyl 4,6-O-Benzylidene-3-O-methyl-alpha-D-mannopyranoside

• Inchi： 1S/C15H20O6/c1-17-13-11(16)15(18-2)20-10-8-19-14(21-12(10)13)9-6-4-3-5-7-9/h3-7,10-16H,8H2,1-2H3/t10-,11+,12-,13-,14?,15+/m1/s1
• InChI Key： KCXVHILKGUDBTH-UISBESDSSA-N
• SMILES： O1[C@@H]([C@H]([C@H]([C@H]2[C@H]1COC(C1C=CC=CC=1)O2)OC)O)OC

Computed Properties

• Exact Mass: 296.12600
• Monoisotopic Mass: 296.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 447.0±45.0 °C at 760 mmHg
• Flash Point: 224.1±28.7 °C
• PSA: 66.38000
• LogP: 0.84780
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl 4,6-O-Benzylidene-3-O-methyl-alpha-D-mannopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)